Cas no 1061966-11-7 (N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1-benzofuran-2-carboxamide)

• Product Name: N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1-benzofuran-2-carboxamide
• CAS No: 1061966-11-7
• MF: C₁₉H₁₆N₄O₄S
• MW: 396.419742584229
• CID: 5320685
• PubChem ID: 18089283
• Update Time: 2025-06-11

N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}-2,3-dihydr o-1-benzofuran-2-carboxamide
• N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1-benzofuran-2-carboxamide

• Inchi： 1S/C19H16N4O4S/c24-18(17-12-13-4-1-2-5-16(13)27-17)22-14-6-8-15(9-7-14)28(25,26)23-19-20-10-3-11-21-19/h1-11,17H,12H2,(H,22,24)(H,20,21,23)
• InChI Key： XEXWOKDHXZTANS-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2CC1C(NC1=CC=C(S(NC2=NC=CC=N2)(=O)=O)C=C1)=O

Additional information on N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1-benzofuran-2-carboxamide

Introduction to N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1-benzofuran-2-carboxamide (CAS No. 1061966-11-7)

N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1061966-11-7, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications. The presence of multiple functional groups, including a sulfamoyl moiety and a pyrimidine ring, makes this molecule a candidate for various biochemical interactions, which are crucial for drug design and discovery.

The chemical structure of N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1-benzofuran-2-carboxamide consists of a benzofuran core substituted with a carboxamide group and a phenyl ring that is further modified with a sulfamoyl group linked to a pyrimidine ring. This intricate arrangement of functional groups suggests that the compound may possess multiple points of interaction with biological targets, making it an attractive scaffold for the development of novel therapeutic agents. The benzofuran moiety, in particular, has been extensively studied for its role in various pharmacological activities, including anti-inflammatory and antimicrobial properties.

In recent years, there has been growing interest in the development of sulfonamide derivatives due to their broad spectrum of biological activities. The sulfamoyl group in N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1-benzofuran-2-carboxamide is known to enhance the solubility and bioavailability of molecules, which is a critical factor in drug design. Furthermore, the pyrimidine ring is a common component in many bioactive compounds and has been shown to interact with various enzymes and receptors involved in cellular signaling pathways. These features make this compound a promising candidate for further investigation in the context of drug discovery.

Current research in the field of medicinal chemistry has highlighted the importance of rational drug design, where the structural features of molecules are carefully tailored to optimize their biological activity. N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1-benzofuran-2-carboxamide exemplifies this approach, as its design incorporates multiple functional groups that are known to enhance binding affinity and selectivity towards biological targets. For instance, studies have shown that sulfonamide derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are key players in many disease pathways.

One of the most compelling aspects of N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1-benzofuran-2-carboxamide is its potential as an inhibitor of target proteins involved in cancer progression. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy, allowing for the rational design of compounds that can disrupt cancer-related signaling pathways. The sulfamoyl group and pyrimidine ring in this compound are particularly well-suited for interactions with protein targets, making it a valuable tool for studying cancer biology and developing new therapeutic strategies.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. The sulfonamide moiety has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory cascades. By targeting these pathways, N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1-benzofuran-2-carboxamide could potentially alleviate symptoms associated with inflammatory conditions without causing significant side effects.

The synthesis of N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1-benzofuran-2-carboxamide presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds required for the benzofuran core and the phenyl-sulfamoyl linkage. Additionally, modern spectroscopic techniques allow researchers to confirm the structural integrity of synthesized compounds at each step of the synthesis process.

In conclusion, N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-2,3-dihydro-1-benzofuran-2-carboxamide (CAS No. 1061966-11) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further investigation in drug discovery efforts aimed at treating various diseases. As research continues to uncover new biological targets and develop innovative synthetic strategies, compounds like this one will play an increasingly important role in shaping the future of medicine.